Cas no 883959-86-2 (N-8-methyl-3-(3-methylphenyl)-4-oxo-4H-chromen-2-ylfuran-2-carboxamide)

• Product name: N-8-methyl-3-(3-methylphenyl)-4-oxo-4H-chromen-2-ylfuran-2-carboxamide
• CAS No: 883959-86-2
• MF: C₂₂H₁₇NO₄
• MW: 359.374686002731
• CID: 5437728

N-8-methyl-3-(3-methylphenyl)-4-oxo-4H-chromen-2-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[8-methyl-3-(3-methylphenyl)-4-oxochromen-2-yl]furan-2-carboxamide
• N-8-methyl-3-(3-methylphenyl)-4-oxo-4H-chromen-2-ylfuran-2-carboxamide

• Inchi： 1S/C22H17NO4/c1-13-6-3-8-15(12-13)18-19(24)16-9-4-7-14(2)20(16)27-22(18)23-21(25)17-10-5-11-26-17/h3-12H,1-2H3,(H,23,25)
• InChI Key： QWFISULCYLBHQL-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1OC2=C(C)C=CC=C2C(=O)C=1C1=CC=CC(C)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on N-8-methyl-3-(3-methylphenyl)-4-oxo-4H-chromen-2-ylfuran-2-carboxamide

Comprehensive Overview of N-8-methyl-3-(3-methylphenyl)-4-oxo-4H-chromen-2-ylfuran-2-carboxamide (CAS No. 883959-86-2)

N-8-methyl-3-(3-methylphenyl)-4-oxo-4H-chromen-2-ylfuran-2-carboxamide (CAS No. 883959-86-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of chromene derivatives, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The presence of both furan and chromen moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown increasing interest in chromene-based compounds, particularly those with substituted aromatic rings, as they exhibit enhanced stability and bioavailability. The N-8-methyl-3-(3-methylphenyl)-4-oxo-4H-chromen-2-ylfuran-2-carboxamide stands out due to its methylphenyl and furan carboxamide groups, which contribute to its potential interactions with biological targets. Researchers are particularly intrigued by its possible role in modulating enzyme activity and receptor binding, which could lead to breakthroughs in treating chronic diseases.

One of the most frequently asked questions about this compound is its synthesis pathway and purity optimization. Given the complexity of its structure, achieving high yields and purity requires meticulous control over reaction conditions, such as temperature, solvent choice, and catalyst selection. Advanced techniques like HPLC and NMR spectroscopy are often employed to characterize and validate the compound. These methods ensure that the final product meets the stringent standards required for preclinical and clinical studies.

The growing demand for bioactive small molecules in drug development has further highlighted the importance of compounds like N-8-methyl-3-(3-methylphenyl)-4-oxo-4H-chromen-2-ylfuran-2-carboxamide. Its potential applications extend beyond traditional medicine, with emerging research exploring its use in nutraceuticals and cosmeceuticals. For instance, its antioxidant properties could make it a valuable ingredient in skincare formulations aimed at reducing oxidative stress and aging.

Another area of interest is the compound's structure-activity relationship (SAR). By modifying specific functional groups, researchers aim to enhance its efficacy and reduce potential side effects. Computational modeling and molecular docking studies have become indispensable tools in this endeavor, allowing scientists to predict how structural changes might influence biological activity. These insights are critical for designing next-generation derivatives with improved therapeutic profiles.

From an industrial perspective, scalability and cost-effectiveness are key considerations for the production of N-8-methyl-3-(3-methylphenyl)-4-oxo-4H-chromen-2-ylfuran-2-carboxamide. Innovations in green chemistry and continuous flow synthesis are being explored to address these challenges. These approaches not only improve efficiency but also align with the global push toward sustainable and environmentally friendly manufacturing practices.

In conclusion, N-8-methyl-3-(3-methylphenyl)-4-oxo-4H-chromen-2-ylfuran-2-carboxamide (CAS No. 883959-86-2) represents a fascinating area of research with broad implications for healthcare and biotechnology. Its unique chemical structure, combined with its potential therapeutic benefits, positions it as a compound worthy of continued investigation. As scientific advancements unfold, this molecule may well become a cornerstone in the development of novel treatments for a range of medical conditions.